Cas no 126740-28-1 (Propanoic acid,3-(propylthio)-, ammonium salt (1:1))
126740-28-1 structure
Product Name:Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
CAS No:126740-28-1
MF:C6H15NO2S
MW:165.253800630569
CID:178684
PubChem ID:3079921
Update Time:2025-04-19
Propanoic acid,3-(propylthio)-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
- azanium,3-propylsulfanylpropanoate
- 3-(Propylthio)propanoic acid ammonium salt
- Propanoic acid, 3-(propylthio)-, ammonium salt
- 126740-28-1
- DTXSID30155279
-
- Inchi: 1S/C6H12O2S.H3N/c1-2-4-9-5-3-6(7)8;/h2-5H2,1H3,(H,7,8);1H3
- InChI Key: NPBLQFWIVQVLHD-UHFFFAOYSA-N
- SMILES: S(CCC(=O)[O-])CCC.[NH4+]
Computed Properties
- Exact Mass: 165.08245
- Monoisotopic Mass: 165.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 77.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 76.63
Propanoic acid,3-(propylthio)-, ammonium salt (1:1) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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